Cas no 885275-52-5 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester
• CAS No: 885275-52-5
• MF: C₁₁H₈IN₃O₂
• MW: 341.104594230652
• MDL: MFCD06739176
• CID: 711274
• PubChem ID: 53249833
• Update Time: 2025-08-05

Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester
• 8-Cyano-3-iodo-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 8-cyano-3-iodoimidazo[1,2-a]pyridine-2-carboxylate
• FT-0753525
• 885275-52-5
• DTXSID60693073
• ETHYL8-CYANO-3-IODOIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLATE
• A861992
• AB28782
• 8-Cyano-3-iodoimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• DB-077646
• G74896

• MDL： MFCD06739176
• Inchi： 1S/C11H8IN3O2/c1-2-17-11(16)8-9(12)15-5-3-4-7(6-13)10(15)14-8/h3-5H,2H2,1H3
• InChI Key： IXNLWYHCNDKANQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N=C2C(C#N)=CC=CN21

Computed Properties

• Exact Mass: 340.96600
• Monoisotopic Mass: 340.96612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.39000
• LogP: 1.98728

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester

Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester (CAS No. 885275-52-5): A Versatile Scaffold in Modern Pharmaceutical Research

Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester, identified by its CAS number 885275-52-5, represents a structurally intriguing compound that has garnered significant attention in the realm of medicinal chemistry. This heterocyclic molecule, featuring a fused imidazo[1,2-a]pyridine core adorned with an ethyl ester functionality at the 2-position and substituents at the 8-cyano and 3-iodo positions, serves as a promising scaffold for the development of novel therapeutic agents.

The< strong>imidazo[1,2-a]pyridine scaffold is a privileged structure in drug discovery, renowned for its ability to interact with a diverse array of biological targets. Its unique electronic and steric properties make it an ideal platform for modulating biological pathways involved in various diseases. The introduction of cyano and iodo substituents further enhances the compound's potential by providing handles for further chemical manipulation through cross-coupling reactions, allowing for the generation of structurally diverse derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous disease mechanisms. The< strong>Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester scaffold has been explored as a potential inhibitor of PPIs due to its ability to mimic the binding pockets of these interactions. Preliminary studies have demonstrated that derivatives of this compound can disrupt key PPIs involved in cancer progression and inflammation.

The< strong>ethyl ester functionality at the 2-position of the imidazo[1,2-a]pyridine core not only enhances solubility but also serves as a versatile moiety for further derivatization. This allows medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound by introducing various substituents at this position. For instance, hydrolysis of the ester group can yield a free carboxylic acid that can be further functionalized into amides or esters, expanding the chemical space available for drug development.

The< strong>8-cyano substituent contributes to the electronic properties of the molecule by introducing a electron-withdrawing group near the heterocyclic core. This can influence both the binding affinity and selectivity of the compound towards its target proteins. Additionally, the cyano group can participate in hydrogen bonding interactions with polar residues in protein binding pockets, further enhancing binding specificity.

The presence of an< strong>3-iodo substituent provides another strategic handle for chemical manipulation. Iodine is well-known for its ability to participate in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of aryl or vinyl groups at various positions of the molecule, leading to a diverse library of derivatives with tailored biological activities.

In light of these attributes, researchers have been exploring< strong>Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester as a lead compound for drug discovery against various therapeutic targets. For instance, studies have shown that derivatives of this scaffold exhibit inhibitory activity against kinases involved in cancer cell proliferation and survival. Additionally, preclinical data suggest that certain analogs may possess anti-inflammatory properties by modulating inflammatory signaling pathways.

The< strong>CAS No. 885275-52-5 identifier ensures unambiguous identification and traceability of this compound throughout its synthesis and characterization processes. This is particularly crucial in pharmaceutical research where precise chemical identity is paramount for ensuring reproducibility and consistency across different experimental conditions.

The versatility of< strong>Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester extends beyond its applications in kinase inhibition and anti-inflammatory drug development. It has also been explored as a scaffold for developing compounds with potential neuroprotective effects. Recent studies have highlighted its ability to interact with neuroreceptors involved in cognitive function and neurodegenerative diseases such as Alzheimer's disease.

The< strong>cyanopyridine moiety within this compound has been found to exhibit unique photophysical properties that make it suitable for use in photoactivatable probes and sensors. These probes can be used to study dynamic processes within cells and tissues under controlled light exposure conditions.

The< strong>iodylated imidazo[1,2-a]pyridines, including our target compound< strong>Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester, have also found applications in radiochemistry for developing positron emission tomography (PET) tracers. These tracers are used in clinical diagnostics to visualize biological processes non-invasively using PET scanners.

In conclusion,< strong>Imidazo[1,2-a]pyridine-2-carboxylicacid, 8-cyano-3-iodo-, ethyl ester (CAS No. 885275-52-5) represents a multifaceted compound with significant potential across multiple areas of pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases including cancer and neurodegenerative disorders.